JNJ-3534
Description
JNJ-3534 is an Oral active RORγt modulator.
Scientific Research Applications
Marine Science and Technology Transfer : This paper highlights the importance of marine scientific research in developing governance solutions for marine biological diversity in areas beyond national jurisdiction. It underscores the role of international organizations in coordinating cooperation and facilitating capacity development in marine research (Harden‐Davies, 2016)(Harden‐Davies, 2016).
Fc-Mediated Mechanism of Action in Cancer Treatment : This study discusses JNJ-61186372, an anti-EGFR and cMet bispecific antibody designed to treat non-small cell lung cancer. It explores the Fc-mediated immune effector functions of the drug and its role in downregulating EGFR and cMet (Vijayaraghavan et al., 2019)(Vijayaraghavan et al., 2019).
CAR-T Cell Therapy for Multiple Myeloma : The paper discusses JNJ-68284528 (JNJ-4528), a CAR-T cell therapy targeting B-Cell Maturation Antigen (BCMA), showing promising results in treating relapsed and/or refractory multiple myeloma (Madduri et al., 2019)(Madduri et al., 2019).
Treatment of Advanced Solid Tumors : JNJ-42756493, an oral Pan-Fibroblast Growth Factor Receptor inhibitor, was studied for its safety, pharmacokinetics, and pharmacodynamics in patients with advanced solid tumors. The study helps in determining the recommended phase II dose of this drug (Tabernero et al., 2015)(Tabernero et al., 2015).
Debris Monitoring in Aircraft Propulsion Systems : A study on the F-35 Joint Strike Fighter's propulsion system highlights the application of gas path debris monitoring technology. This research contributes to the field of aircraft prognostics and health management (Powrie & Novis, 2006)(Powrie & Novis, 2006).
properties
Product Name |
JNJ-3534 |
|---|---|
IUPAC Name |
Unknown |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
JNJ-3534; JNJ 3534; JNJ3534; |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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